![molecular formula C24H24ClNO4 B5129501 ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate](/img/structure/B5129501.png)
ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. This compound belongs to the class of piperidine-carboxylate derivatives and has shown promising results in preclinical studies as a potential therapeutic agent for various diseases.
Mechanism of Action
The exact mechanism of action of ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate is not fully understood. However, it has been suggested that this compound may act by modulating the activity of certain neurotransmitters such as GABA and glutamate, which are involved in the regulation of neuronal excitability and synaptic transmission.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects in preclinical studies. It has been reported to exhibit potent anticonvulsant, anxiolytic, and antidepressant effects, which may be attributed to its ability to modulate the activity of certain neurotransmitters in the brain. Moreover, this compound has also been shown to exhibit neuroprotective effects in various animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate in lab experiments is its high potency and selectivity towards certain targets. Moreover, this compound has also been shown to exhibit good pharmacokinetic properties, which make it an attractive candidate for further development as a therapeutic agent. However, one of the major limitations of using this compound in lab experiments is its relatively high cost and limited availability, which may hinder its widespread use in research.
Future Directions
There are several future directions that can be explored in the field of ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate research. One of the potential applications of this compound is in the development of novel therapeutic agents for various neurological and psychiatric disorders. Moreover, further studies are needed to elucidate the exact mechanism of action of this compound and to identify its potential targets in the brain. Additionally, future research can also focus on optimizing the pharmacokinetic properties of this compound to improve its efficacy and safety profile.
Synthesis Methods
The synthesis of ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate is a multi-step process that involves the reaction of various reagents such as piperidine, benzofuran-2-carboxylic acid, and 4-chlorobenzyl chloride. The detailed synthesis method has been described in various research articles and can be found in the literature.
Scientific Research Applications
Ethyl 1-(1-benzofuran-2-ylcarbonyl)-4-(4-chlorobenzyl)-4-piperidinecarboxylate has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent anticonvulsant, anxiolytic, and antidepressant effects in preclinical studies. Moreover, this compound has also been investigated for its potential as a neuroprotective agent and has shown promising results in various animal models of neurodegenerative diseases.
properties
IUPAC Name |
ethyl 1-(1-benzofuran-2-carbonyl)-4-[(4-chlorophenyl)methyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24ClNO4/c1-2-29-23(28)24(16-17-7-9-19(25)10-8-17)11-13-26(14-12-24)22(27)21-15-18-5-3-4-6-20(18)30-21/h3-10,15H,2,11-14,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VELLFCNNZJWICA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)C(=O)C2=CC3=CC=CC=C3O2)CC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.